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Compound of Interest |

Compound Name: 6-Bromo-8-fluoroisoquinoline
CAS No.: 1258833-77-0
Cat. No.: B1374276
. J

6-Bromo-8-fluoroisoquinoline is a polysubstituted aromatic heterocycle. The isoquinoline
scaffold itself is a privileged structure in medicinal chemistry, forming the backbone of
numerous biologically active compounds.[1] The strategic placement of a bromine atom at the
C-6 position and a fluorine atom at the C-8 position endows this molecule with unique reactivity
and properties that are highly valuable for synthetic elaboration and for modulating
pharmacological profiles.

The bromine atom serves as a versatile synthetic handle, primarily for transition-metal-
catalyzed cross-coupling reactions, allowing for the facile introduction of carbon-carbon and
carbon-heteroatom bonds.[1] The highly electronegative fluorine atom can significantly alter the
electronic properties of the aromatic system, influencing the molecule's lipophilicity, metabolic
stability, and binding interactions with biological targets.[1]

Table 1: Key Properties of 6-Bromo-8-fluoroisoquinoline
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Identifier Value Source(s)
CAS Number 1258833-77-0 [2][3][4]
Molecular Formula CoHsBrFEN [2][3]
Molecular Weight 226.05 g/mol [3]

IUPAC Name 6-bromo-8-fluoroisoquinoline [4]
Appearance Crystalline powder [2]

Melting Point 150-155 °C [2]

N Moderate solubility in ethanol
Solubility [2]
and methanol

C1=CN=CC2=C(C=C(C=C21)
SMILES [4]
Br)F

ULCYLVITTXFZCK-
InChl Key [4]
UHFFFAOYSA-N

Plausible Synthetic Approach & Experimental
Protocol

While specific synthetic preparations for 6-Bromo-8-fluoroisoquinoline are not extensively
detailed in publicly available literature, a logical and effective route can be designed based on
established methods for the halogenation of quinoline and isoquinoline systems.[5][6] The most
direct approach involves the electrophilic bromination of the precursor, 8-fluoroisoquinoline.

The isoquinoline ring system is electron-deficient and thus requires harsh conditions for direct
bromination.[5] However, performing the reaction in a strong protic acid, such as sulfuric acid,
protonates the ring nitrogen. This protonation further deactivates the heterocyclic ring towards
electrophilic attack but directs the substitution almost exclusively to the carbocyclic (benzene)
ring. N-Bromosuccinimide (NBS) is an effective brominating agent for this transformation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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